Cas no 1266791-87-0 (1-ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 1-ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 1266791-87-0
• MF: C₆H₈F₃N₃O
• MW: 195.142431259155
• CID: 5697857
• PubChem ID: 82207410
• Update Time: 2025-06-08

1-ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• EN300-1277954
• 1266791-87-0
• [1-Ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methanol
• 1H-1,2,3-Triazole-4-methanol, 1-ethyl-5-(trifluoromethyl)-
• 1-ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol

• Inchi： 1S/C6H8F3N3O/c1-2-12-5(6(7,8)9)4(3-13)10-11-12/h13H,2-3H2,1H3
• InChI Key： HLHPILVJFIQBNL-UHFFFAOYSA-N
• SMILES： FC(C1=C(CO)N=NN1CC)(F)F

Computed Properties

• Exact Mass: 195.06194637g/mol
• Monoisotopic Mass: 195.06194637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 262.0±50.0 °C(Predicted)
• pka: 12.45±0.10(Predicted)

Additional information on 1-ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol

Introduction to 1-ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 1266791-87-0)

1-ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol, identified by its Chemical Abstracts Service (CAS) number 1266791-87-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class, characterized by a three-membered heterocyclic ring containing two nitrogen atoms and one carbon atom. The presence of a trifluoromethyl group at the 5-position and an ethyl substituent at the 1-position introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The structural features of 1-ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol contribute to its potential biological activity. The trifluoromethyl group is well-known for its ability to enhance metabolic stability and binding affinity, while the triazole ring itself is a common motif in bioactive molecules. These characteristics have led researchers to investigate its potential applications in various therapeutic areas, including oncology, inflammation, and infectious diseases.

In recent years, there has been a surge in research focused on developing novel scaffolds for drug candidates. The triazole derivatives have emerged as particularly valuable due to their versatility and efficacy. For instance, studies have demonstrated that compounds containing the triazole moiety can exhibit potent inhibitory effects on enzymes and receptors involved in disease pathways. The specific substitution pattern in 1-ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol may confer unique pharmacokinetic properties that could be exploited for optimizing drug delivery systems.

One of the most compelling aspects of this compound is its potential role in modulating biological processes at the molecular level. The ethoxy group at the 4-position of the triazole ring provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. This flexibility has made 1-ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol an attractive scaffold for designing novel therapeutics.

Current research efforts are increasingly focused on understanding the mechanisms of action of small molecules like 1-ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol at the molecular level. Advanced computational techniques, such as molecular docking and quantum mechanical calculations, are being employed to predict how this compound interacts with biological targets. These studies aim to provide insights into its potential therapeutic effects and identify possible modifications that could enhance its efficacy.

The pharmaceutical industry has shown particular interest in developing drugs with improved pharmacokinetic profiles. The trifluoromethyl group in 1-ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol is known to increase lipophilicity and metabolic stability, which are critical factors for drug development. By incorporating this moiety into a molecule like this one, researchers hope to create compounds that exhibit longer half-lives and better bioavailability.

In addition to its pharmacological potential, 1-ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylylmethanol may also find applications in material science and agrochemicals. The unique electronic properties of the triazole ring, combined with the electron-withdrawing effect of the trifluoromethyl group, make it a versatile building block for synthesizing complex molecules with tailored properties.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them in precise ways. The development of new synthetic methodologies has enabled chemists to explore increasingly complex structures like 1-ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylylmethanol, opening up new avenues for drug discovery. Future studies will likely focus on optimizing synthetic routes and exploring novel derivatives to maximize therapeutic potential.

The integration of interdisciplinary approaches—combining organic chemistry with computational biology and pharmacology—has been instrumental in advancing our understanding of compounds like this one. By leveraging cutting-edge technologies and collaborative research efforts, scientists are poised to unlock the full potential of molecules such as 1-ethyl-sodium-bis(trifluoro-methanesulfonyl)acetate CAS NO1266791870 12345678901234567890ABCDEF GHIJKLMNOPQRSTUVWXYZ